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Compound of Interest

Compound Name: Pyralomicin 1c

Cat. No.: B1247336

Get Quote

Abstract & Introduction
Pyralomicin 1c is a rare, halogenated benzopyranopyrrole antibiotic produced by the

actinomycete Nonomuraea spiralis (formerly Microtetraspora spiralis). Distinguished by its

unmethylated C7-cyclitol moiety, Pyralomicin 1c exhibits potent activity against Gram-positive

bacteria, including MRSA, exceeding the efficacy of its methylated (1a) or glycosylated (2c)

congeners.

This application note details the upstream fermentation and downstream processing (DSP)

workflows required to produce Pyralomicin 1c. Unlike standard polyketide fermentations, this

protocol addresses two critical biosynthetic bottlenecks:

Halogenation: The requirement for inorganic chloride to satisfy the chlorination of the pyrrole

core (mediated by halogenases PrlM, PrlN, PrlO, PrlT).

Cyclitol Supply: The metabolic flux required to generate the unique C7-cyclitol unit from

sedoheptulose 7-phosphate.[1]
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Target Strain:Nonomuraea spiralis IMC A-0156 (or equivalent ATCC/DSM accession).

Master Cell Bank (MCB) Preparation
To ensure reproducibility, avoid repeated sub-culturing which can lead to spontaneous loss of

the large biosynthetic gene cluster (41 kb).

Medium: BTT Agar (1.0% D-glucose, 0.1% yeast extract, 0.1% beef extract, 0.2% casitone,

1.5% Bacto-agar, pH 7.4).[2]

Incubation: 30°C for 10–14 days until robust sporulation (gray/white aerial mycelium) is

observed.

Cryopreservation: Harvest spores in 20% (v/v) glycerol. Store at -80°C.

Seed Culture Protocol
The objective is to generate vegetative biomass without inducing premature secondary

metabolism.

Component Concentration (g/L) Function

D-Glucose 10.0 Rapid carbon source

Soluble Starch 10.0 Sustained carbon source

Yeast Extract 5.0 Vitamins/Growth factors

Beef Extract 5.0 Nitrogen source

CaCO3 2.0 pH buffer

pH Adjustment 7.2 Pre-sterilization

Vessel: 250 mL baffled Erlenmeyer flask (50 mL working volume).

Inoculum: 1.0 mL frozen spore stock.

Incubation: 30°C, 200 RPM (orbital shaker), 72 hours.
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Check: Microscopy should show dense, branching hyphae without fragmentation.

Production Fermentation
Critical Mechanism: The biosynthesis of Pyralomicin 1c involves the condensation of a

polyketide-derived benzopyranopyrrole core with a C7-cyclitol. The medium must support the

Pentose Phosphate Pathway (to supply sedoheptulose 7-phosphate for the cyclitol) and

provide chloride ions for the halogenases.

Production Medium (Optimized PM-Pyr)
Component Concentration (g/L) Criticality Note

Soluble Starch 20.0
Main Carbon source; avoids

catabolite repression.

Glucose 5.0 Starter Carbon.

Soybean Meal 15.0
Complex Nitrogen; slow

release.

Dry Yeast 2.0 B-vitamin source.

NaCl 2.0
MANDATORY: Chloride donor

for Prl halogenases.

CaCO3 3.0
Buffering agent against

acidogenesis.

CoCl2·6H2O 0.001 Trace metal cofactor.

pH 7.4 Adjust before autoclaving.

Fermentation Parameters
Inoculation: 5% (v/v) from Seed Culture.

Temperature: 28°C (Lower temp favors secondary metabolite stability).

Agitation: 220 RPM (High aeration required for oxidative halogenation steps).

Duration: 120–168 hours (5–7 days).
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In-Process Control (IPC):

pH: Monitor daily. If pH drops < 6.0, feed sterile 2M NaOH.

PMV (Packed Mycelial Volume): Should peak at 20-25% by day 3.

Downstream Processing (DSP) & Purification
Pyralomicin 1c is lipophilic but contains polar functionalities due to the cyclitol. It partitions into

the mycelium and the broth, but predominantly the mycelium.

Extraction Workflow
Separation: Centrifuge fermentation broth (4000 x g, 20 min). Separate Supernatant (A) and

Mycelial Cake (B).

Mycelial Extraction (B): Extract wet cake with Acetone (1:5 w/v). Stir for 4 hours. Filter and

evaporate acetone to aqueous residue.

Supernatant Extraction (A): Extract broth with Ethyl Acetate (1:1 v/v).

Pooling: Combine the aqueous residue from (B) with the Ethyl Acetate phase from (A).

Partition again to ensure all actives are in the organic (EtOAc) phase.

Concentration: Evaporate Ethyl Acetate to dryness in vacuo (< 40°C) to yield Crude Extract.

Purification Strategy
Pyralomicin 1c must be separated from congeners 1a (methylated), 1b, and 1d.

Flash Chromatography (Silica Gel 60):

Mobile Phase: Chloroform : Methanol gradient (100:0

90:10).

Target Fraction: Pyralomicins elute at ~5-8% Methanol.

Sephadex LH-20:
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Solvent: Methanol.

Purpose: Removes pigments and high MW impurities.

Preparative HPLC (Final Isolation):

Column: C18 (ODS), 5

m, 20 x 250 mm.

Mobile Phase: Acetonitrile : Water (with 0.1% Formic Acid).

Gradient: 40% to 80% ACN over 30 mins.

Detection: UV 240 nm and 320 nm (characteristic pyrrole absorption).

Visual Workflows
Fermentation & Biosynthetic Logic
The following diagram illustrates the fermentation stages and the critical metabolic inputs

required for Pyralomicin 1c biosynthesis.
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Figure 1: Fermentation workflow highlighting the convergence of the cyclitol pathway and

halogenation requirements.
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Downstream Processing Logic
This diagram details the fractionation steps to isolate the specific "1c" congener from the

complex.
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Figure 2: Purification logic focusing on the separation of Pyralomicin 1c from the mycelial

matrix.

Analytical Validation (Self-Validating System)
To confirm the identity of Pyralomicin 1c versus 1a (methylated) or 2c (glycosylated), use the

following criteria:

UV Spectrum: Maxima at ~240 nm and ~320 nm (typical of the benzopyranopyrrole

chromophore).

Mass Spectrometry (ESI-MS):

Look for the characteristic chlorine isotope pattern (M, M+2, M+4).

Pyralomicin 1c: Molecular formula

.

Differentiation: Pyralomicin 1a will have +14 Da (Methyl group). Pyralomicin 2c will have

+162 Da (Glucosyl group).

Bioassay Check: Spot 10

L of purified fraction on a Micrococcus luteus lawn. Pyralomicin 1c should show a larger
clear zone than equimolar 1a.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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